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Monitoring Parameters & Dose Adjustment Guidelines

Laboratory Monitoring Action

. Recommended Management
Parameter Recommendation Threshold
Absolute Monitor at baseline and ANC <1000 Interrupt upadacitinib dosing.

Neutrophil Count  periodically during treatment  cellsimm? [1]
(ANC) [1].

Absolute Monitor at baseline and ALC <500
Lymphocyte periodically during treatment  cells/imm? [1]
Count (ALC) [1].

Hemoglobin Monitor at baseline and <8 g/dL [1]

periodically during treatment

[1].

May restart once ANC exceeds
1000 cells/imm? [1].

Interrupt upadacitinib dosing.
May restart once ALC exceeds
500 cells/imm? [1].

Interrupt upadacitinib dosing.
May restart once hemoglobin
exceeds 8 gldL [1].

Understanding Neutropenia Risk & Clinical Context
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The risk of neutropenia with upadacitinib is recognized in clinical data, but its overall impact must be

understood in the broader safety profile.

o Established Safety Profile: Long-term integrated data from rheumatoid arthritis clinical trials (up
to 6.5 years of exposure) support that upadacitinib 15 mg once daily has an acceptable safety
profile [2] [3]. Treatment discontinuations specifically due to laboratory abnormalities were found to
be rare [2] [3].

e Dose-Dependent Effect: A 2025 systematic review and meta-analysis confirmed that the risk of
neutropenia is significantly increased with upadacitinib compared to placebo and exhibits a
dose-dependent relationship, being more common with the 30 mg dose [4].

¢ Incidence in Trials: In the SELECT phase 3 program for rheumatoid arthritis, the exposure-
adjusted event rates (EAERS) for neutropenia were generally consistent across treatment
groups, ranging from 1.7 to 5.0 events per 100 patient-years [2] [3].

Proposed Mechanism of JAK Inhibition

The diagram below illustrates how upadacitinib's mechanism of action is linked to hematological side

effects like neutropenia.
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Upadacitinib is a selective Janus kinase (JAK) inhibitor that primarily targets the JAK1 enzyme [5] [6] [7].
The JAK-STAT pathway is crucial for signaling by various cytokines, including those like granulocyte-
macrophage colony-stimulating factor (GM-CSF) that are involved in the production, differentiation, and
survival of neutrophils [6]. By inhibiting this pathway, upadacitinib can potentially reduce neutrophil

counts, explaining the laboratory findings and the need for the monitoring guidelines outlined above.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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